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Compound Name: dowex retardion 11a8

Cat. No.: B1166154 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Dowex Retardion 11A8 is an amphoteric ion-exchange resin, distinguished by its unique

structure that incorporates both weak acid cation and strong base anion functionalities within

the same bead.[1] This technical guide provides an in-depth overview of its core physical and

chemical properties, experimental protocols for their determination, and logical diagrams to

illustrate its functional relationships.

Core Properties and Specifications
Dowex Retardion 11A8 is a gel-type resin based on a styrene-divinylbenzene copolymer

matrix.[1][2][3] Its defining feature is a structure created by polymerizing a cationic monomer

within the matrix of an anion resin, resulting in a physically and chemically stable system with

closely associated cation and anion exchange sites.[1][4] This arrangement allows for the

reversible adsorption of both anions and cations from solution, which can then be eluted with

water, a process known as ion retardation.[1][4]

Physical and Chemical Properties
The key quantitative properties of Dowex Retardion 11A8 are summarized in the tables below.
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Physical Property Value Reference

Matrix
Amphoteric Styrene-

Divinylbenzene (Gel)
[2][3]

Physical Form Beads [2][3]

Color Deep Yellow, Tan [2][3]

Particle Size Range 50-100 mesh [1][2][3]

Shipping Weight 720 g/L (44 lbs/ft³) [1]

Moisture Content 43-48% [2][3]

Chemical & Operating

Property
Value Reference

Functional Group

Carboxylic Acid (-COOH) /

Quaternary Ammonium (-

N(CH₃)₃)

[1][4]

Ionic Form as Shipped -COOH / -N(CH₃)₃ [4]

Total Exchange Capacity
0.7 meq/mL (by wetted bed

volume)
[2][3]

≥ 1.1 eq/L (-COOH), ≥ 1.2 eq/L

(-N(CH₃)₃)
[4]

Maximum Operating

Temperature
70 °C [2]

Operating pH Range
0-14 (Generally operational

above pH 4)
[1][2][3]

Separation Technique Mixed-mode / Ion Retardation [2][3]

Functional Mechanism and Classification
The unique properties of Dowex Retardion 11A8 stem from its classification as an amphoteric,

or ion retardation, resin. The following diagram illustrates its position within the broader family
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of ion-exchange materials.

Ion-Exchange Resins
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Classification of Dowex Retardion 11A8.

Experimental Protocols
The determination of the physical and chemical properties of ion-exchange resins is governed

by standardized test methods. While manufacturer-specific procedures may vary, the following

protocols are based on established standards such as ASTM D2187, which provides methods

for evaluating particulate ion-exchange resins.[2][5]

Determination of Shipping Weight (Backwashed and
Settled Density)
This method, based on the principles of ASTM D2187, Test Method C, determines the density

of the resin after it has been hydraulically conditioned.[2][6]
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Methodology:

Pretreatment: A known volume of the resin sample is first pretreated to ensure it is in a

known ionic form and free of impurities.[3][5] For Retardion 11A8, this involves conditioning

to standardize the internal ionic state.

Column Loading: Transfer a representative sample of the pretreated resin (e.g., 100 mL) into

a graduated glass column with a bottom support that does not retain air.

Backwashing: Introduce water through the bottom of the column at a flow rate sufficient to

expand the resin bed by at least 50% of its settled volume. This step removes fine particles

and trapped air. Maintain the flow for 10-15 minutes.

Settling: Stop the water flow and allow the resin beads to settle by gravity. Tap the column

gently to ensure a compact, stable bed.

Measurement: Once the bed volume has stabilized, record the volume of the settled resin in

milliliters.

Draining and Weighing: Carefully drain the water from the column to the top of the resin bed.

Transfer the entire resin sample to a tared beaker and weigh it to determine the wet mass.

Calculation: The shipping weight (g/L) is calculated by dividing the mass of the drained resin

by the settled volume recorded in the column.

Determination of Moisture Content (Water Retention
Capacity)
This protocol, adapted from ASTM D2187, Test Method B, measures the amount of water held

within the resin beads.[2][6]

Methodology:

Sample Preparation: A sample of the resin is pretreated as described in the previous method

to ensure a consistent ionic form.
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Weighing: Accurately weigh approximately 5 grams of the drained, pretreated resin into a

tared weighing bottle.

Drying: Place the weighing bottle with the sample in a drying oven set to 104 ± 2°C for 18 ± 2

hours.[7]

Cooling: After drying, transfer the weighing bottle to a desiccator to cool to room

temperature.

Final Weighing: Once cooled, reweigh the bottle containing the dried resin.

Calculation: The moisture content is calculated as a percentage of the initial wet weight:

Moisture Content (%) = [(Wet Weight - Dry Weight) / Wet Weight] x 100

Determination of Total Exchange Capacity
This procedure outlines a general column method for determining the total exchange capacity

of the resin's cationic and anionic sites.[8][9]

Methodology:

Resin Preparation: Place a precisely measured volume (e.g., 10-20 mL) of the pretreated

resin into an ion-exchange column.[10]

Conversion to a Known Form (Cation Capacity):

Pass an excess of a strong acid solution (e.g., 1 M HCl) through the resin bed to convert

all cation-exchange sites to the H⁺ form.

Rinse the column with deionized water until the effluent is neutral.

Elution (Cation Capacity):

Pass a known volume of a neutral salt solution (e.g., 1 M NaCl) through the column at a

controlled flow rate. This will displace the H⁺ ions with Na⁺ ions.

Collect the entire effluent.
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Titration (Cation Capacity): Titrate the collected effluent with a standardized sodium

hydroxide (NaOH) solution to determine the total amount of eluted H⁺ ions.

Conversion and Elution (Anion Capacity): A similar process is used for the anion sites,

typically by converting them to the Cl⁻ form using NaCl, rinsing, and then eluting the Cl⁻ with

a strong base like NaOH. The eluted Cl⁻ is then titrated.

Calculation: The capacity (in meq/mL) is calculated by dividing the total milliequivalents of

the titrated ion by the initial volume of the resin.

Application Workflow: Desalting of a Biomolecule
Solution
Dowex Retardion 11A8 is highly effective for removing salts from solutions containing organic

or biological molecules, such as proteins or peptides.[2][3][5] The process operates via an ion

retardation mechanism where salts are reversibly adsorbed by the resin's paired functional

groups, while larger, uncharged molecules pass through. The adsorbed salts are later eluted

using water.

The following diagram illustrates a typical workflow for this application.

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 6 / 9 Tech Support

https://www.benchchem.com/product/b1166154?utm_src=pdf-body
https://webstore.ansi.org/standards/astm/astmd218717
https://standards.iteh.ai/catalog/standards/astm/74b6fba9-aab8-4516-969d-e5adaab4249d/astm-d2187-942004
https://store.astm.org/d2187-94r09e01.html
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1166154?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Column Equilibration

Sample Loading
(Biomolecule + Salt)

Elution with Deionized Water

Fraction Collection

Desalted Biomolecule
(Early Fractions)

  Separation

Salt Fraction
(Later Fractions)

  Occurs

Column Regeneration
(Water Wash)

  Ready for
  next cycle

Click to download full resolution via product page

Workflow for biomolecule desalting.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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